Cas no 502612-59-1 (7-Benzofuranamine, 4,5,6,7-tetrahydro-)

• Product Name: 7-Benzofuranamine, 4,5,6,7-tetrahydro-
• CAS No: 502612-59-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 4006871
• PubChem ID: 12099067
• Update Time: 2025-07-20

7-Benzofuranamine, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 7-Benzofuranamine, 4,5,6,7-tetrahydro-
• CCPGAJMLVWMBEP-UHFFFAOYSA-N
• SCHEMBL5051425
• CVA61259
• EN300-7152010
• 969-405-6
• 4,5,6,7-tetrahydrobenzofuran-7-amine
• 502612-59-1
• AKOS006340804
• 4,5,6,7-tetrahydro-1-benzofuran-7-amine
• 4,5,6,7-tetrahydrobenzofuran-7-ylamine

• Inchi： 1S/C8H11NO/c9-7-3-1-2-6-4-5-10-8(6)7/h4-5,7H,1-3,9H2
• InChI Key： CCPGAJMLVWMBEP-UHFFFAOYSA-N
• SMILES： O1C2C(N)CCCC=2C=C1

Computed Properties

• Exact Mass: 137.084063974Da
• Monoisotopic Mass: 137.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-Benzofuranamine, 4,5,6,7-tetrahydro-

Recent Advances in the Study of 7-Benzofuranamine, 4,5,6,7-tetrahydro- (CAS: 502612-59-1): A Promising Scaffold in Medicinal Chemistry

The compound 7-Benzofuranamine, 4,5,6,7-tetrahydro- (CAS: 502612-59-1) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and mechanistic insights. The benzofuran scaffold, to which this compound belongs, is known for its presence in numerous bioactive molecules, making it a critical area of investigation for drug discovery.

Recent studies have highlighted the synthetic pathways for 7-Benzofuranamine, 4,5,6,7-tetrahydro-, emphasizing improvements in yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic hydrogenation method that significantly reduces byproducts, enhancing the scalability of production. This advancement is particularly relevant for industrial applications where large-scale synthesis is required for preclinical and clinical studies.

Pharmacologically, 7-Benzofuranamine, 4,5,6,7-tetrahydro- has demonstrated promising activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest its affinity for serotonin and dopamine receptors, positioning it as a potential candidate for treating neuropsychiatric disorders such as depression and schizophrenia. A recent study published in Neuropharmacology reported that this compound exhibits anxiolytic effects in rodent models, with minimal side effects compared to existing therapeutics.

In addition to its CNS applications, research has explored the compound's anti-inflammatory and antioxidant properties. A 2024 study in European Journal of Pharmacology revealed that 7-Benzofuranamine, 4,5,6,7-tetrahydro- inhibits NF-κB signaling, a key pathway in chronic inflammation. These findings open new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of 7-Benzofuranamine, 4,5,6,7-tetrahydro-. Issues such as metabolic stability and bioavailability need to be addressed to advance this compound into clinical trials. Collaborative efforts between academic and industrial researchers are underway to design derivatives with improved drug-like properties while retaining the core benzofuran scaffold.

In conclusion, 7-Benzofuranamine, 4,5,6,7-tetrahydro- (CAS: 502612-59-1) represents a compelling area of research in medicinal chemistry. Its diverse pharmacological activities and the recent advancements in synthetic methodologies underscore its potential as a lead compound for multiple therapeutic indications. Future studies should focus on mechanistic elucidation and translational research to bridge the gap between bench and bedside.